Fluorescein sodium
Fluorescein sodium
Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat.
A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor.
See also: Fluorescein (has active moiety); Benoxinate hydrochloride; fluorescein sodium (component of); Fluorescein sodium; proparacaine hydrochloride (component of).
A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor.
See also: Fluorescein (has active moiety); Benoxinate hydrochloride; fluorescein sodium (component of); Fluorescein sodium; proparacaine hydrochloride (component of).
Brand Name:
Vulcanchem
CAS No.:
518-47-8
VCID:
VC20785958
InChI:
InChI=1S/C20H12O5.2Na/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;;/h1-10,21H,(H,23,24);;/q;2*+1/p-2
SMILES:
C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H10Na2O5
Molecular Weight:
376.3 g/mol
Fluorescein sodium
CAS No.: 518-47-8
Cat. No.: VC20785958
Molecular Formula: C20H10Na2O5
Molecular Weight: 376.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat. A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor. See also: Fluorescein (has active moiety); Benoxinate hydrochloride; fluorescein sodium (component of); Fluorescein sodium; proparacaine hydrochloride (component of). |
|---|---|
| CAS No. | 518-47-8 |
| Molecular Formula | C20H10Na2O5 |
| Molecular Weight | 376.3 g/mol |
| IUPAC Name | disodium;2-(3-oxido-6-oxoxanthen-9-yl)benzoate |
| Standard InChI | InChI=1S/C20H12O5.2Na/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;;/h1-10,21H,(H,23,24);;/q;2*+1/p-2 |
| Standard InChI Key | NJDNXYGOVLYJHP-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+] |
| Colorform | Orange-red powder Yellow powder Orange-brown powde |
| Melting Point | 599 to 743 °F (decomposes) (NTP, 1992) |
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